Cas no 2228204-90-6 (1-bromo-3-chloro-5-(2-nitroethyl)benzene)

• Product Name: 1-bromo-3-chloro-5-(2-nitroethyl)benzene
• CAS No: 2228204-90-6
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 6250409
• PubChem ID: 165721632
• Update Time: 2025-06-15

1-bromo-3-chloro-5-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-chloro-5-(2-nitroethyl)benzene
• EN300-1921294
• 2228204-90-6

• Inchi： 1S/C8H7BrClNO2/c9-7-3-6(1-2-11(12)13)4-8(10)5-7/h3-5H,1-2H2
• InChI Key： XPDBEEVHGGOOPM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-3-chloro-5-(2-nitroethyl)benzene

Comprehensive Overview of 1-Bromo-3-chloro-5-(2-nitroethyl)benzene (CAS No. 2228204-90-6)

1-Bromo-3-chloro-5-(2-nitroethyl)benzene (CAS No. 2228204-90-6) is a halogenated aromatic compound with a nitroethyl functional group, widely utilized in organic synthesis and pharmaceutical research. Its unique structure, featuring bromine, chlorine, and a nitroethyl substituent, makes it a versatile intermediate for constructing complex molecules. Researchers and industries value this compound for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in drug discovery and material science.

The compound’s CAS number 2228204-90-6 ensures precise identification in regulatory and commercial databases, addressing growing concerns about chemical traceability and safety in global supply chains. With increasing demand for halogenated benzene derivatives, this compound aligns with trends in sustainable chemistry, as its functional groups enable efficient modifications while minimizing waste. Recent studies highlight its potential in agrochemicals and electronic materials, where nitroethylbenzene derivatives play a role in developing advanced polymers or light-emitting diodes (LEDs).

From an analytical perspective, 1-bromo-3-chloro-5-(2-nitroethyl)benzene exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are commonly employed to verify its purity and structure, critical for applications in high-value chemical synthesis. Environmental and toxicity profiles of such compounds are also under scrutiny, driven by regulatory frameworks like REACH and EPA guidelines, which emphasize safer alternatives and greener methodologies.

Innovations in catalytic processes have further elevated the relevance of CAS 2228204-90-6. For instance, photoredox catalysis and flow chemistry techniques now enable milder reaction conditions, reducing energy consumption and improving yields. These advancements resonate with the pharmaceutical industry’s shift toward continuous manufacturing and green chemistry principles, making this compound a candidate for scalable, eco-friendly production.

In summary, 1-bromo-3-chloro-5-(2-nitroethyl)benzene represents a convergence of synthetic utility and modern chemical innovation. Its applications span pharmaceuticals, materials science, and agrochemicals, while its study addresses broader questions about sustainable synthesis and functional group compatibility. As research progresses, this compound is poised to remain a focal point in the development of next-generation chemical solutions.